Cas no 1186663-24-0 (4-Fluorobenzenesulphonic Acid Monohydrate)

• Product Name: 4-Fluorobenzenesulphonic Acid Monohydrate
• CAS No: 1186663-24-0
• MF: C₆H₇FO₄S
• MW: 194.180784463882
• MDL: MFCD12828683
• CID: 1056166
• PubChem ID: 56972859
• Update Time: 2025-08-05

4-Fluorobenzenesulphonic Acid Monohydrate Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzenesulphonic Acid Monohydrate
• 4-Fluorobenzenesulfonic acid hydrate (1:1)
• 4-fluorobenzenesulfonic acid;hydrate
• 1186663-24-0
• DB-295287
• 4-FLUOROBENZENESULPHONICACIDMONOHYDRATE
• SY006087
• CS-0441900
• MFCD12828683
• AC3124
• A926990
• 4-FLUOROBENZENESULFONIC ACID HYDRATE

• MDL： MFCD12828683
• Inchi： 1S/C6H5FO3S.H2O/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H,8,9,10);1H2
• InChI Key： BZVCYJOVKZUHKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(=O)(=O)O.O

Computed Properties

• Exact Mass: 194.00500
• Monoisotopic Mass: 194.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 71.98000
• LogP: 2.08890

4-Fluorobenzenesulphonic Acid Monohydrate Security Information

• Storage Condition：(BD173785)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 4-Fluorobenzenesulphonic Acid Monohydrate

Introduction to 4-Fluorobenzenesulphonic Acid Monohydrate (CAS No: 1186663-24-0)

4-Fluorobenzenesulphonic Acid Monohydrate, with the chemical identifier CAS No: 1186663-24-0, is a fluorinated aromatic sulfonic acid derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its monohydrate form, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a fluorine atom at the para position relative to the sulfonic acid group enhances its reactivity and electronic characteristics, which are leveraged in medicinal chemistry for designing novel therapeutic agents.

The sulfonic acid moiety in 4-Fluorobenzenesulphonic Acid Monohydrate imparts strong acidic properties, making it useful in various synthetic transformations, including nucleophilic substitution reactions and metal coordination studies. The monohydrate form indicates that the compound is associated with a water molecule, which can influence its solubility and stability under different conditions. This aspect is particularly relevant in pharmaceutical applications, where the solubility profile of active ingredients can impact drug formulation and bioavailability.

Recent research has highlighted the utility of 4-Fluorobenzenesulphonic Acid Monohydrate in the development of fluorinated heterocycles, which are known for their enhanced metabolic stability and binding affinity to biological targets. For instance, studies have demonstrated its role as a key intermediate in synthesizing fluorinated benzodiazepines and other neuroactive compounds. The fluorine atom's ability to modulate electronic effects and steric interactions has been exploited to improve the pharmacological properties of these derivatives.

In addition to its applications in medicinal chemistry, 4-Fluorobenzenesulphonic Acid Monohydrate has found relevance in materials science, particularly in the synthesis of organic electronic materials. The fluorinated aromatic ring can contribute to the electron-withdrawing properties of polymers and small molecules used in optoelectronic devices. Researchers have explored its incorporation into conductive polymers and light-emitting diodes (LEDs), where its structural rigidity and electronic characteristics enhance device performance.

The synthesis of 4-Fluorobenzenesulphonic Acid Monohydrate typically involves fluorination reactions followed by sulfonation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity. These methods align with the growing trend toward sustainable chemistry practices, reducing waste and improving atom economy.

From an industrial perspective, the demand for 4-Fluorobenzenesulphonic Acid Monohydrate is driven by its versatility in pharmaceutical synthesis. Companies specializing in fine chemicals have optimized production processes to meet the growing need for fluorinated intermediates. Innovations in continuous flow chemistry have enabled scalable and cost-effective manufacturing, ensuring a steady supply for research institutions and pharmaceutical companies.

The safety profile of 4-Fluorobenzenesulphonic Acid Monohydrate is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent exposure during synthesis and application. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound. Storage conditions should also be controlled to maintain stability and prevent degradation.

In conclusion, 4-Fluorobenzenesulphonic Acid Monohydrate (CAS No: 1186663-24-0) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features, coupled with recent advancements in synthetic methodologies, position it as a cornerstone intermediate in modern chemical research. As scientists continue to explore new frontiers in drug discovery and material innovation, the role of this compound is expected to expand further.